Cas no 17342-09-5 ((E)-1,4-Bis(4-methylphenyl)-2-butene-1,4-dione)

• Product Name: (E)-1,4-Bis(4-methylphenyl)-2-butene-1,4-dione
• CAS No: 17342-09-5
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 905869
• Update Time: 2023-08-02

(E)-1,4-Bis(4-methylphenyl)-2-butene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• (E)-1,4-BIS(4-METHYLPHENYL)-2-BUTENE-1,4-DIONE
• (E)-1,2-Bis(4-methylbenzoyl)ethene
• trans-1,4-Di(p-tolyl)-2-buten-1,4-dione
• 1,4-Di(p-tolyl)-trans-2-buten-1,4-dione
• 1,4-bis(4-methylphenyl)-2-butene-1,4-dione
• Bionet2_000363
• 2-Butene-1,4-dione, 1,4-bis(4-methylphenyl)-, (2Z)-
• (E)-1,4-Bis(4-methylphenyl)-2-butene-1,4-dione

• Inchi： 1S/C18H16O2/c1-13-3-7-15(8-4-13)17(19)11-12-18(20)16-9-5-14(2)6-10-16/h3-12H,1-2H3
• InChI Key： XHTZEZLDTOKEGI-UHFFFAOYSA-N
• SMILES： O=C(C=CC(C1C=CC(C)=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives